4-(2-(3-(Benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)acetamido)benzamide

• IUPAC Name: 4-[[2-[3-(1,3-benzodioxol-5-yl)-2-oxoimidazolidin-1-yl]acetyl]amino]benzamide
• InChI: InChI=1S/C19H18N4O5/c20-18(25)12-1-3-13(4-2-12)21-17(24)10-22-7-8-23(19(22)26)14-5-6-15-16(9-14)28-11-27-15/h1-6,9H,7-8,10-11H2,(H2,20,25)(H,21,24)
• InChI Key: KKBOHWOQWSNKTO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1CC(=O)NC2=CC=C(C=C2)C(=O)N)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H18N4O5
• Molecular Weight: 382.4 g/mol

Description

“4-(2-(3-(Benzo[d][1,3]dioxol-5-yl)-2-oxoimidazolidin-1-yl)acetamido)benzamide” is a complex organic compound. It incorporates a benzo[d][1,3]dioxole subunit, which is an integral part of many natural products and synthetic organic chemistry.

Scientific Research Applications

Polymer Synthesis and Properties : Research on aromatic polyamides with specific functional groups indicates their utility in creating materials with good thermal stability and mechanical properties, suitable for thin flexible films. These materials show promise for various applications due to their solubility and fluorescence properties (Sava et al., 2003).

Histamine H4 Antagonists : A study on novel bicyclic azole carboxamide derivatives, including those with structural similarities to the compound , outlines their potential as histamine H4 receptor antagonists. Such compounds could be instrumental in treating diseases like asthma and allergic rhinitis (Expert Opinion on Therapeutic Patents, 2004).

Antimicrobial and Antifungal Activities : Various studies have synthesized compounds with structural similarities for evaluating their antimicrobial and antifungal activities. These compounds have demonstrated effectiveness against a range of bacteria and fungi, suggesting potential applications in combating infectious diseases (Devi et al., 2022; Gouda et al., 2010).

Anti-inflammatory and Antitumor Effects : Research into thiazolidinone derivatives attached to various moieties, including benzimidazole and benzothiazole, has explored their potential as anti-inflammatory and antitumor agents. These studies provide insights into the chemical manipulation of such compounds to enhance their biological activities and therapeutic applications (Nikalje et al., 2015; Abu‐Hashem et al., 2020).

Fluorescent Properties and Molecular Docking Studies : The synthesis of novel compounds based on structural frameworks similar to the query compound has led to discoveries of materials with remarkable fluorescence properties. Additionally, molecular docking studies associated with these compounds have provided valuable insights into their potential interactions with biological targets, suggesting applications in the development of diagnostic tools and therapeutic agents (Azzam et al., 2020).